molecular formula C15H16N4O B2974035 N-[2-(2-Methyl-5-phenyl-1,2,4-triazol-3-yl)ethyl]but-2-ynamide CAS No. 2411248-04-7

N-[2-(2-Methyl-5-phenyl-1,2,4-triazol-3-yl)ethyl]but-2-ynamide

Cat. No. B2974035
CAS RN: 2411248-04-7
M. Wt: 268.32
InChI Key: XNMVWKVIKUPZCV-UHFFFAOYSA-N
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Description

N-[2-(2-Methyl-5-phenyl-1,2,4-triazol-3-yl)ethyl]but-2-ynamide is a heterocyclic compound with a triazole moiety. It contains two carbon atoms and three nitrogen atoms in its five-membered aromatic azole ring. Triazole derivatives exhibit versatile biological activities due to their ability to bind to various enzymes and receptors in the biological system. These compounds have been explored in drug development across several therapeutic areas, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular drugs .


Molecular Structure Analysis

The molecular formula of N-[2-(2-Methyl-5-phenyl-1,2,4-triazol-3-yl)ethyl]but-2-ynamide is C~12~H~11~N~5~O . The compound’s molecular structure consists of a triazole ring connected to an ethyl group and a but-2-ynamide moiety. The triazole nucleus serves as a central structural component in various drug classes, contributing to its pharmacological properties .

properties

IUPAC Name

N-[2-(2-methyl-5-phenyl-1,2,4-triazol-3-yl)ethyl]but-2-ynamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N4O/c1-3-7-14(20)16-11-10-13-17-15(18-19(13)2)12-8-5-4-6-9-12/h4-6,8-9H,10-11H2,1-2H3,(H,16,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNMVWKVIKUPZCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC#CC(=O)NCCC1=NC(=NN1C)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(2-Methyl-5-phenyl-1,2,4-triazol-3-yl)ethyl]but-2-ynamide

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